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Compound of Interest

Compound Name: Thiodicarb

Cat. No.: B1682804

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation, analysis, and
application of thiodicarb as a wettable powder (WP) for research purposes. The detailed
protocols are intended to guide researchers in preparing and evaluating thiodicarb WP
formulations and in conducting efficacy studies.

Introduction to Thiodicarb and Wettable Powder
Formulations

Thiodicarb is a carbamate insecticide that functions by inhibiting the enzyme
acetylcholinesterase (AChE) in insects, leading to the accumulation of acetylcholine at nerve
synapses, resulting in paralysis and death.[1][2] It is effective against a range of lepidopterous
pests, and also exhibits molluscicidal properties.[3] Wettable powder (WP) formulations are a
common method for delivering water-insoluble active ingredients like thiodicarb.[4] These
formulations consist of the active ingredient, a carrier, and surfactant/wetting agents, which
allow the powder to be suspended in water for spray applications.

Physicochemical Properties of Thiodicarb WP

The quality and efficacy of a thiodicarb WP formulation are determined by its physicochemical
properties. The following table summarizes key parameters based on Food and Agriculture
Organization (FAO) specifications.
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Property

Specification

CIPAC Method

Appearance

Fine, homogeneous powder,

free from lumps

Visual Inspection

Thiodicarb Content Declared content + 5% 543/WP/M/3
Max. 0.5% of thiodicarb
Methomyl Content -
content
Water Content Max. 20 g/kg MT 30.1
pH of 1% aqueous dispersion 40-7.0 MT 75.2
N Completely wetted in 2
Wettability ] i o MT 53.3
minutes without swirling
o Min. 70% in suspension after
Suspensibility ] MT 15.1
30 min
_ Max. 1% retained on a 75 pm
Wet Sieve Test ] MT 59.3
sieve
Persistent Foam Max. 15 ml after 1 minute MT 47.1

Experimental Protocols
Preparation of a Thiodicarb Wettable Powder (75% WP)

Formulation

This protocol describes the laboratory-scale preparation of a 75% thiodicarb wettable powder

formulation.

Materials:

e Thiodicarb, technical grade (=95% purity)

o Kaolin (carrier)

e Sodium lignosulfonate (dispersing agent)
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Sodium lauryl sulfate (wetting agent)
Blender or laboratory mill
Sieve (75 um)

Analytical balance

Procedure:

Pre-milling: In a laboratory blender or mill, combine the thiodicarb, kaolin, sodium
lignosulfonate, and sodium lauryl sulfate in the desired proportions to achieve a 75% active
ingredient concentration.

Milling: Mill the mixture until a fine, homogeneous powder is obtained.
Sieving: Pass the milled powder through a 75 um sieve to ensure a uniform particle size.

Packaging and Storage: Store the final WP formulation in a sealed, airtight container in a
cool, dry place away from direct sunlight.

Determination of Thiodicarb Content by High-
Performance Liquid Chromatography (HPLC)

This protocol outlines the determination of thiodicarb content in a WP formulation.

Instrumentation and Conditions:

HPLC System: With UV detector

Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 pm)

Mobile Phase: Methanol:Water (e.g., 70:30 v/v)

Flow Rate: 1.0 mL/min

Detection Wavelength: 232 nm
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« Injection Volume: 20 pL
¢ Internal Standard: Dimethyl phthalate
Procedure:

o Standard Preparation: Accurately weigh a known amount of analytical grade thiodicarb and
the internal standard to prepare a stock solution of known concentration in methanol.
Prepare a series of calibration standards by diluting the stock solution.

o Sample Preparation: Accurately weigh a sample of the thiodicarb WP formulation, dissolve
it in methanol with the internal standard, and dilute to a known volume. Filter the solution
through a 0.45 pm syringe filter.

e Analysis: Inject the standard and sample solutions into the HPLC system.

e Quantification: Identify and integrate the peaks corresponding to thiodicarb and the internal
standard. Construct a calibration curve from the standard solutions and determine the
concentration of thiodicarb in the sample.

Physicochemical Property Testing

This method determines the time it takes for a wettable powder to become completely wetted
when added to water.

Procedure:

Add 100 mL of standard hard water to a 250 mL beaker.

Weigh 5 g of the thiodicarb WP formulation.

Drop the powder from a height of 2 cm onto the surface of the water.

Start a stopwatch and record the time taken for the powder to become completely wetted
without swirling.

This method determines the amount of active ingredient that remains suspended in water after
a specified time.
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Procedure:

e Prepare a 250 mL suspension of the thiodicarb WP in standard hard water at a
concentration recommended for use.

» Allow the suspension to stand in a 250 mL graduated cylinder at a constant temperature
(e.g., 30°C) for 30 minutes.

o Carefully siphon off the top 225 mL (9/10ths) of the suspension.

o Determine the thiodicarb content in the remaining 25 mL (1/10th) of the suspension using
the HPLC method described above.

Calculate the percentage of suspensibility.

Insecticidal Efficacy Bioassay

This protocol provides a general method for evaluating the efficacy of a thiodicarb WP
formulation against a target insect pest in a laboratory setting.

Materials:

e Thiodicarb WP formulation

e Target insect pests (e.g., larvae of a lepidopteran species)
e Host plant material (e.g., leaves)

 Petri dishes or ventilated containers

e Spray tower or atomizer

 Distilled water

Procedure:

o Preparation of Treatment Solutions: Prepare a series of concentrations of the thiodicarb WP
formulation in distilled water. Include a water-only control.
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Treatment Application: Uniformly spray the host plant material with the treatment solutions
using a spray tower or atomizer. Allow the treated material to air dry.

Insect Exposure: Place the treated plant material in individual Petri dishes or containers.
Introduce one insect larva into each container.

Incubation: Maintain the containers under controlled environmental conditions (e.g., 25°C,
60% RH, 16:8 L:D photoperiod).

Data Collection: Assess insect mortality at regular intervals (e.g., 24, 48, 72 hours) after
exposure.

Data Analysis: Calculate the percentage mortality for each concentration and correct for
control mortality using Abbott's formula. Determine the LC50 (lethal concentration to kill 50%
of the population) using probit analysis.

Visualizations
Thiodicarb WP Formulation and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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